Cas no 2640974-51-0 (3-Chloro-4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yl]methoxy}pyridine)
3-Chloro-4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yl]methoxy}pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-chloro-4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yl]methoxy}pyridine
- AKOS040047156
- 2640974-51-0
- F6683-1158
- 3-Chloro-4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yl]methoxy}pyridine
-
- Inchi: 1S/C19H21ClN2O4S/c20-17-12-21-7-3-19(17)26-13-14-4-8-22(9-5-14)27(23,24)16-1-2-18-15(11-16)6-10-25-18/h1-3,7,11-12,14H,4-6,8-10,13H2
- InChI Key: RXEUDUPGUXFCHB-UHFFFAOYSA-N
- SMILES: ClC1C=NC=CC=1OCC1CCN(CC1)S(C1C=CC2=C(CCO2)C=1)(=O)=O
Computed Properties
- Exact Mass: 408.0910560g/mol
- Monoisotopic Mass: 408.0910560g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 591
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 77.1Ų
3-Chloro-4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yl]methoxy}pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6683-1158-2μmol |
3-chloro-4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yl]methoxy}pyridine |
2640974-51-0 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6683-1158-5μmol |
3-chloro-4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yl]methoxy}pyridine |
2640974-51-0 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6683-1158-10μmol |
3-chloro-4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yl]methoxy}pyridine |
2640974-51-0 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6683-1158-20μmol |
3-chloro-4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yl]methoxy}pyridine |
2640974-51-0 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6683-1158-1mg |
3-chloro-4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yl]methoxy}pyridine |
2640974-51-0 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6683-1158-2mg |
3-chloro-4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yl]methoxy}pyridine |
2640974-51-0 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6683-1158-3mg |
3-chloro-4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yl]methoxy}pyridine |
2640974-51-0 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6683-1158-4mg |
3-chloro-4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yl]methoxy}pyridine |
2640974-51-0 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6683-1158-5mg |
3-chloro-4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yl]methoxy}pyridine |
2640974-51-0 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6683-1158-10mg |
3-chloro-4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yl]methoxy}pyridine |
2640974-51-0 | 10mg |
$79.0 | 2023-09-07 |
3-Chloro-4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yl]methoxy}pyridine Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 3-Chloro-4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yl]methoxy}pyridine
Professional Introduction to 3-Chloro-4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yl]methoxy}pyridine (CAS No. 2640974-51-0)
3-Chloro-4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yl]methoxy}pyridine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2640974-51-0, represents a novel chemical entity with potential applications in the development of therapeutic agents. Its molecular structure, characterized by a pyridine core substituted with a methoxy group and a piperidine moiety linked to a 2,3-dihydro-1-benzofuran-5-sulfonyl group, makes it an intriguing subject for further investigation.
The structural features of this compound are particularly noteworthy. The pyridine ring is a common pharmacophore in many bioactive molecules, contributing to interactions with biological targets. The presence of the 3-chloro substituent enhances the electrophilicity of the pyridine ring, facilitating further functionalization and derivatization. Additionally, the methoxy group introduces a hydrophilic character, which can influence solubility and bioavailability. The piperidine moiety is another key structural element, often found in drugs due to its ability to modulate receptor binding and improve metabolic stability.
The benzofuran sulfonamide moiety, specifically the 2,3-dihydro-1-benzofuran-5-sulfonyl group, is a critical component of this compound. Sulfonamides are well-known for their biological activity and have been widely used in the development of antibiotics, antivirals, and anti-inflammatory drugs. The benzofuran scaffold adds an additional layer of complexity, potentially influencing both the electronic properties and the spatial orientation of the molecule within biological targets. This unique combination of structural elements makes 3-Chloro-4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yl]methoxy}pyridine a promising candidate for further exploration.
In recent years, there has been growing interest in the development of small molecule inhibitors targeting various kinases and other enzymes involved in cancer progression. The piperidine-based scaffold is particularly relevant in this context, as it has been shown to interact effectively with protein kinases. Preclinical studies have demonstrated that compounds with similar structural motifs can inhibit the activity of kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), which are crucial for tumor growth and angiogenesis.
The methoxy-substituted pyridine ring in 3-Chloro-4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yl]methoxy}pyridine may also contribute to its potential as an inhibitor. Methoxy groups are known to enhance binding affinity by forming hydrogen bonds with biological targets. This property could be particularly useful in designing molecules that interact tightly with enzymes or receptors involved in disease pathways. Furthermore, the chloro substituent may participate in π-stacking interactions or other non-covalent interactions that further stabilize the binding of the compound to its target.
The synthesis of 3-Chloro-4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yl]methoxy}pyridine involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the sulfonamide bond between the benzofuran sulfonic acid derivative and the piperidine ring. This step often requires protecting group strategies to prevent unwanted side reactions. Subsequent functionalization at the pyridine ring involves introducing the chloro and methoxy groups through nucleophilic aromatic substitution or other suitable methods.
The use of computational chemistry techniques has become increasingly important in the design and optimization of such compounds. Molecular modeling can help predict binding affinities and identify potential lead compounds before they are synthesized in the laboratory. Additionally, computational methods can be used to assess metabolic stability and predict potential drug-drug interactions, which are critical considerations in drug development.
Recent advancements in high-throughput screening (HTS) have enabled researchers to rapidly test large libraries of compounds for biological activity. This approach has been instrumental in identifying novel drug candidates with therapeutic potential. In particular, HTS has been used to screen for kinase inhibitors, which are essential targets in oncology research. Compounds like 3-Chloro-4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yl]methoxy}pyridine could be valuable additions to such libraries due to their unique structural features.
Evaluation of pharmacokinetic properties is another critical aspect of drug development. Parameters such as solubility, permeability, and metabolic stability must be carefully considered to ensure that a compound can reach its target site effectively and remain active long enough to exert its therapeutic effect. In vitro assays can provide valuable insights into these properties before clinical trials are initiated.
The potential applications of 3-Chloro-4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-y]]methoxy}pyridine extend beyond oncology research. Its structural features suggest that it may also have applications in other therapeutic areas such as neurology and immunology. For instance, kinase inhibitors have shown promise in treating neurological disorders by modulating signaling pathways involved in neurodegeneration.
In conclusion, 3-Chloro-oct{[r[[[[[[[[[[[[[[[[[[[[[[[[[[[[r[]]]]]]]]]]]]]]]]]]]]]]]]]]r[[[[[[[[[[[[[[[[[[[r['''''''''''''''''''''r['''']'''']'''']'''']'''']'''']'''']'''']'''']'''']'''']'''']'''']]])]])]])]])]])]])]])]])]])]])]])]])]])]])]])]])]])
r['''''''''''''''''''''r['moxymethoxy}pyridine (CAS No.2640974-51-0) is a promising chemical entity with significant potential for further research and development. Its unique structural features make it an attractive candidate for designing novel therapeutic agents targeting various diseases. With continued investigation into its biological activity and pharmacokinetic properties, this compound could contribute substantially to advancements in pharmaceutical chemistry.
>
2640974-51-0 (3-Chloro-4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yl]methoxy}pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)